Isopropyl 6-(4-ethoxy-3-methoxyphenyl)-8-methyl-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: propan-2-yl 6-(4-ethoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C21H26N2O5S/c1-6-27-15-8-7-14(11-16(15)26-5)19-18(20(25)28-12(2)3)13(4)22-21-23(19)17(24)9-10-29-21/h7-8,11-12,19H,6,9-10H2,1-5H3
• InChI Key: OTRYYMOYDWWYKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(N=C3N2C(=O)CCS3)C)C(=O)OC(C)C)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyrimido[2,1-b][1,3]thiazine core, which is a heterocyclic compound containing a pyrimidine ring fused with a thiazine ring. The molecule also contains an ester group (carboxylate), an ether group (ethoxy and methoxy), and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimido[2,1-b][1,3]thiazine core would likely contribute to the rigidity of the molecule, while the ethoxy, methoxy, and ester groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester group might make it somewhat polar, and the presence of ether groups could potentially increase its solubility in organic solvents.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of structurally related compounds involves multicomponent reactions, characterized by techniques like 1H NMR, IR, and X-ray diffraction. These compounds exhibit interesting conformational characteristics and molecular interactions, such as intramolecular and intermolecular hydrogen bonding, which play a crucial role in their crystalline structures and potentially their biological activities (Li, Tian, & Wang, 2013).

Chemical Transformations and Derivatives

Research into the chemical reactions and transformations of related pyrimido and thiazine derivatives has led to the synthesis of various compounds. These studies explore the reactivity and functionalization of these scaffolds, resulting in the creation of novel molecules with potential pharmacological properties. The synthesis approaches often involve the condensation of different electrophiles and nucleophiles, showcasing the versatility of these chemical frameworks in organic synthesis (Kappe & Roschger, 1989).

Biological Activity

Compounds synthesized from pyrimido[2,1-b][1,3]thiazine scaffolds have been subjected to pharmacological screenings to evaluate their biological activities. Some derivatives show moderate insecticidal activity against specific pests, highlighting the potential of these molecules in developing new insecticides or pest control agents. This application is significant in agricultural chemistry, where there is an ongoing search for more effective and environmentally friendly pesticides (Li, Tian, & Wang, 2013).

Pharmacological Properties

The exploration of pyrimido[2,1-b][1,3]thiazine derivatives extends into their pharmacological properties, including analgesic, anti-inflammatory, and immunosuppressive activities. These studies are crucial in medicinal chemistry, as they provide a foundation for the development of new therapeutic agents. The identification of compounds with these activities suggests potential applications in treating various diseases and conditions, further underscoring the importance of researching these chemical entities (Malinka, Zawisza, & Zajac, 1989).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future research directions for this compound would depend on its intended use and the results of initial studies. If it’s a drug, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.